Cas no 1828266-71-2 (N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 1828266-71-2
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 5709931
• PubChem ID: 43605906
• Update Time: 2025-05-25

N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1828266-71-2
• AKOS006033851
• N-[3-(METHYLAMINO)PROPYL]-2-NITROBENZENE-1-SULFONAMIDE
• EN300-1169563
• N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C10H15N3O4S/c1-11-7-4-8-12-18(16,17)10-6-3-2-5-9(10)13(14)15/h2-3,5-6,11-12H,4,7-8H2,1H3
• InChI Key： HSZUKQNDZVLHTP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCNC)(=O)=O

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Additional information on N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide

N-[3-(Methylamino)Propyl]-2-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1828266-71-2, commonly referred to as N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide, is a highly specialized organic chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group, a nitrobenzene moiety, and a methylamino propyl chain. The sulfonamide group is known for its ability to enhance bioavailability and stability, while the nitrobenzene moiety contributes to its potential as a versatile building block in organic synthesis.

Recent studies have highlighted the importance of N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antiviral drug discovery. The compound's ability to act as a scaffold for functional group modifications has made it a valuable tool in medicinal chemistry. For instance, its application in the design of inhibitors targeting key enzymes involved in inflammatory pathways has shown promising results.

In addition to its pharmacological applications, N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its role in the fabrication of nanostructured materials for energy storage applications.

The synthesis of N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediates such as 2-nitrobenzenesulfonyl chloride and subsequent nucleophilic substitution reactions with methylaminopropylamine derivatives. The optimization of these steps has been a focus of recent research efforts, with studies reporting improved synthetic routes that enhance both efficiency and scalability.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of interest. Preliminary studies suggest that N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide exhibits moderate biodegradability under aerobic conditions, which is favorable for its application in sustainable chemical processes. However, further research is required to fully understand its long-term environmental implications.

In conclusion, N-[3-(methylamino)propyl]-2-nitrobenzene-1-sulfonamide (CAS No. 1828266-71-2) stands out as a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and potential for functionalization make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific innovation.